5-Chloro-4-iodo-N-isopropyl-2-methoxybenzamide

• IUPAC Name: 5-chloro-4-iodo-2-methoxy-N-propan-2-ylbenzamide
• InChI: InChI=1S/C11H13ClINO2/c1-6(2)14-11(15)7-4-8(12)9(13)5-10(7)16-3/h4-6H,1-3H3,(H,14,15)
• InChI Key: VIZJSRRVMDXITQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=C(C=C1OC)I)Cl
• Molecular Formula: C11H13ClINO2
• Molecular Weight: 353.58 g/mol

Description

5-Chloro-4-iodo-N-isopropyl-2-methoxybenzamide is a chemical compound. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The product is provided to early discovery researchers, and Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.

Scientific Research Applications

Catalytic Applications

Research on N-isopropyliodobenzamides, including structures similar to 5-Chloro-4-iodo-N-isopropyl-2-methoxybenzamide, has shown their utility as catalysts in organic synthesis. For instance, 2-Iodo-N-isopropyl-5-methoxybenzamide demonstrated high reactivity and environmental benignity as a catalyst for the oxidation of alcohols to carbonyl compounds, with the presence of Oxone® as a co-oxidant at room temperature. This indicates potential applications in green chemistry for the synthesis of fine chemicals and pharmaceutical intermediates (Yakura et al., 2018).

Structural and Molecular Studies

Studies on derivatives of N-phenylbenzamide, including compounds with methoxy and chloro substituents, have explored their structural configurations using techniques such as X-ray diffraction, NMR spectroscopy, and molecular modeling. These studies provide insights into the compounds' molecular interactions, reactivity, and potential applications in medicinal chemistry. For example, the absolute configuration and molecular interactions of 5-chloro-2-methoxy-N-phenylbenzamide derivatives have been elucidated, offering a basis for understanding how similar compounds might interact in biological systems or catalytic processes (Galal et al., 2018).

Photocatalytic Applications

Compounds structurally related to this compound have been studied for their photocatalytic properties, particularly in environmental applications such as water treatment. For example, research on the photodecomposition of propyzamide using TiO2-loaded adsorbent supports demonstrated enhanced rates of mineralization, suggesting that similar compounds might be useful in the degradation of environmental pollutants (Torimoto et al., 1996).

Halogen Bonding in Crystal Engineering

The role of halogen bonding, including interactions involving chloro and iodo substituents, has been explored in the design of crystalline materials. Studies have shown how these interactions can be exploited to achieve desired structural features and properties in molecular crystals, which could be relevant for the development of new materials with specific optical, electronic, or mechanical properties (Saha et al., 2005).